Cas no 1256345-70-6 (5-(Methoxycarbonyl)-4-methylthiophene-2-boronic acid)

• Product Name: 5-(Methoxycarbonyl)-4-methylthiophene-2-boronic acid
• CAS No: 1256345-70-6
• MF: C₇H₉BO₄S
• MW: 200.019961118698
• MDL: MFCD17015731
• CID: 828230
• Update Time: 2026-04-29

5-(Methoxycarbonyl)-4-methylthiophene-2-boronic acid Chemical and Physical Properties

Names and Identifiers

• (5-(Methoxycarbonyl)-4-methylthiophen-2-yl)boronic acid
• (5-methoxycarbonyl-4-methylthiophen-2-yl)boronic acid
• 5-(METHOXYCARBONYL)-4-METHYLTHIOPHENE-2-BORONIC ACID
• X1818
• 5-(Methoxycarbonyl)-4-methylthiophene-2-boronic acid

• MDL： MFCD17015731

Computed Properties

• Exact Mass: 200.03100

Experimental Properties

• PSA: 95.00000
• LogP: -0.47710

Additional information on 5-(Methoxycarbonyl)-4-methylthiophene-2-boronic acid

Introduction to 5-(Methoxycarbonyl)-4-methylthiophene-2-boronic acid (CAS No: 1256345-70-6)

5-(Methoxycarbonyl)-4-methylthiophene-2-boronic acid is a specialized organoboron compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound, identified by its CAS number 1256345-70-6, is a derivative of thiophene, a heterocyclic aromatic compound known for its structural versatility and biological activity. The presence of both a methoxycarbonyl group and a boronic acid moiety makes this molecule a valuable intermediate in synthetic chemistry, particularly in cross-coupling reactions such as the Suzuki-Miyaura coupling, which is widely employed in the construction of complex organic molecules.

The methoxycarbonyl group (-COOCH₃) attached to the thiophene ring enhances the electrophilicity of the boronic acid, facilitating its participation in various synthetic transformations. This feature is particularly useful in medicinal chemistry, where such intermediates are often employed to build biaryl structures, which are prevalent in many bioactive compounds. The 4-methylthiophene-2-boronic acid core structure contributes to the compound's stability and reactivity, making it an attractive choice for researchers aiming to develop novel therapeutic agents.

In recent years, there has been a surge in research focused on the development of small-molecule drugs derived from heterocyclic scaffolds. Thiophene derivatives, including 5-(Methoxycarbonyl)-4-methylthiophene-2-boronic acid, have been extensively studied for their potential applications in treating various diseases, including cancer, inflammation, and neurological disorders. The boronic acid functionality allows for facile conjugation with other biomolecules, such as peptides and proteins, opening up possibilities for the development of targeted drug delivery systems.

One of the most compelling aspects of 5-(Methoxycarbonyl)-4-methylthiophene-2-boronic acid is its role in the synthesis of advanced materials. Boron-containing compounds are increasingly being explored for their applications in optoelectronic devices, including organic light-emitting diodes (OLEDs) and photovoltaic cells. The ability to precisely modify the thiophene ring with functional groups like the methoxycarbonyl and boronic acid moieties allows for fine-tuning of material properties, such as electron affinity and charge transport efficiency.

Recent advancements in computational chemistry have further highlighted the importance of 5-(Methoxycarbonyl)-4-methylthiophene-2-boronic acid in drug discovery. Molecular modeling studies have demonstrated that thiophene derivatives can interact with biological targets in unique ways, often leading to high binding affinity and selectivity. These insights have guided the design of novel compounds with improved pharmacological profiles. For instance, researchers have utilized computational methods to predict how modifications to the thiophene ring can enhance interactions with specific enzymes or receptors involved in disease pathways.

The synthesis of 5-(Methoxycarbonyl)-4-methylthiophene-2-boronic acid typically involves multi-step organic transformations, starting from commercially available precursors. Key steps include halogenation of the thiophene ring followed by lithiation and subsequent reaction with methoxymalononitrile to introduce the methoxycarbonyl group. The final step involves hydroboration or another method to install the boronic acid functionality. These synthetic routes highlight the compound's versatility as a building block in organic synthesis.

The boronic acid moiety is particularly noteworthy due to its role in transition-metal-catalyzed cross-coupling reactions. These reactions are foundational in modern synthetic organic chemistry and have enabled the construction of complex molecular architectures that would be otherwise inaccessible. The Suzuki-Miyaura coupling, for example, has been instrumental in linking aryl or vinyl boronic acids with various organic fragments, including alkyl halides and other boron-containing compounds. This reaction has found widespread application in both academic research and industrial drug development.

In addition to its synthetic utility, 5-(Methoxycarbonyl)-4-methylthiophene-2-boronic acid has been investigated for its potential biological activities. Preclinical studies have suggested that thiophene derivatives may exhibit anti-inflammatory, antimicrobial, and antitumor properties. The methoxycarbonyl group can influence these activities by modulating interactions with biological targets or by affecting metabolic stability. Further research is needed to fully elucidate the mechanisms by which these compounds exert their effects.

The growing interest in 5-(Methoxycarbonyl)-4-methylthiophene-2-boronic acid is also driven by its compatibility with green chemistry principles. Many synthetic methods involving this compound can be performed under mild conditions with high atom economy, reducing waste and energy consumption. Such environmentally conscious approaches are increasingly important as the pharmaceutical industry seeks sustainable alternatives to traditional synthetic strategies.

Looking ahead, the future prospects for 5-(Methoxycarbonyl)-4-methylthiophene-2-boronic acid are bright. Continued advancements in synthetic methodologies will likely expand its applications in drug discovery and materials science. Additionally, interdisciplinary collaborations between chemists, biologists, and engineers will be crucial in harnessing its full potential. As our understanding of molecular interactions deepens, compounds like this will continue to play a pivotal role in shaping the next generation of therapeutics and advanced materials.